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molecular formula C7H16N2O B130632 1,3-Diisopropylurea CAS No. 4128-37-4

1,3-Diisopropylurea

Cat. No. B130632
CAS RN: 4128-37-4
M. Wt: 144.21 g/mol
InChI Key: BGRWYRAHAFMIBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08735623B2

Procedure details

Then 11.5 g (50 mM) of Phenylalanine Ethyl Ester hydrochloride and 7.75 mL (45 mM) of diisopropylcarbodiimide were added. Then 8.6 mL (50 mM) of diisopropylethylamine was added via the dropping funnel for 10 min. The reaction mixture was kept for 20 hours at a room temperature, then 10 mL of H2O was added, a precipitate of diisopropylurea formed was filtered off, a resulted solution was analyzed by HPLC. According analysis, the reaction was completed at 50%.
Name
Phenylalanine Ethyl Ester hydrochloride
Quantity
11.5 g
Type
reactant
Reaction Step One
Name
diisopropylcarbodiimide
Quantity
7.75 mL
Type
reactant
Reaction Step One
Name
diisopropylethylamine
Quantity
8.6 mL
Type
reactant
Reaction Step Two
Name
H2O
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
diisopropylurea

Identifiers

REACTION_CXSMILES
Cl.C([O:4]C(=O)[C@H](CC1C=CC=CC=1)N)C.[CH:16]([N:19]=[C:20]=[N:21][CH:22]([CH3:24])[CH3:23])([CH3:18])[CH3:17].C(N(C(C)C)CC)(C)C>O>[CH:16]([NH:19][C:20](=[O:4])[NH:21][CH:22]([CH3:24])[CH3:23])([CH3:18])[CH3:17] |f:0.1|

Inputs

Step One
Name
Phenylalanine Ethyl Ester hydrochloride
Quantity
11.5 g
Type
reactant
Smiles
Cl.C(C)OC([C@@H](N)CC1=CC=CC=C1)=O
Name
diisopropylcarbodiimide
Quantity
7.75 mL
Type
reactant
Smiles
C(C)(C)N=C=NC(C)C
Step Two
Name
diisopropylethylamine
Quantity
8.6 mL
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Step Three
Name
H2O
Quantity
10 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 20 h
Name
diisopropylurea
Type
product
Smiles
C(C)(C)NC(NC(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.